molecular formula C11H11BrO B8799994 7-Bromo-3-methyl-3,4-dihydronaphthalen-1(2H)-one CAS No. 1135872-16-0

7-Bromo-3-methyl-3,4-dihydronaphthalen-1(2H)-one

Cat. No. B8799994
CAS RN: 1135872-16-0
M. Wt: 239.11 g/mol
InChI Key: DBOMHMFRAFEOET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Bromo-3-methyl-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C11H11BrO and its molecular weight is 239.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Bromo-3-methyl-3,4-dihydronaphthalen-1(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Bromo-3-methyl-3,4-dihydronaphthalen-1(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1135872-16-0

Product Name

7-Bromo-3-methyl-3,4-dihydronaphthalen-1(2H)-one

Molecular Formula

C11H11BrO

Molecular Weight

239.11 g/mol

IUPAC Name

7-bromo-3-methyl-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C11H11BrO/c1-7-4-8-2-3-9(12)6-10(8)11(13)5-7/h2-3,6-7H,4-5H2,1H3

InChI Key

DBOMHMFRAFEOET-UHFFFAOYSA-N

Canonical SMILES

CC1CC2=C(C=C(C=C2)Br)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(4-bromophenyl)-3-methylbutanoic acid, prepared in a similar manner as described in Example 32 (6.43 g, 25.0 mmol), in H2SO4 (25 mL) was stirred at 75° C. for 3 h. The mixture was slowly poured onto ice. The resulting slurry was extracted with EtOAc (2×100 mL). The combined organic layers were washed with brine, dried, filtered, and concentrated in vacuo. The crude material was purified by column chromatography (EtOAc/hexanes) to give 5.74 g (96%) of the title compound. 1H-NMR: 400 MHz, (CDCl3) δ: 8.10 (d, J=2 Hz, 1H), 7.54 (dd, J=8, 2 Hz, 1H), 7.11 (d, J=8 Hz, 1H), 2.91 (d, J=16 Hz), 2.71 (d, J=13 Hz), 2.58 (m, 1H), 2.28 (m, 2H), 1.12 (d, J=6 Hz, 3H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Example 32
Quantity
6.43 g
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Three
Yield
96%

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